2-Methyl-2H-thieno[3,2-e]-1,2-thiazine-3-methanol

• Molecular Formula: C8H9NOS2
• Molecular Weight: 199.3 g/mol
• IUPAC Name: (2-methylthieno[3,2-e]thiazin-3-yl)methanol
• InChI: InChI=1S/C8H9NOS2/c1-9-7(5-10)4-6-2-3-11-8(6)12-9/h2-4,10H,5H2,1H3
• InChI Key: RCQTZPBLGUHRIG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC2=C(S1)SC=C2)CO

Description

2-Methyl-2H-thieno[3,2-e]-1,2-thiazine-3-methanol is a useful research compound. Its molecular formula is C8H9NOS2 and its molecular weight is 199.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of the product from Step B (1.00 g, 3.66 mmol) in anhydrous THF (20 mL) at -70° C. was added DIBAL (1.0M, 7.69 mL, 7.69 mmol). The mixture was warmed to ambient temperature and stirred for 2 h, additional DIBAL (20 mmol) was added and the reaction was stirred for 18 h. Methanol (100 mL) was added and the reaction mixture was evaporated to a residue which was suspended in 2N HCl (50 mL) and extracted with ethyl acetate (2×80 ml). The combined extracts were dried (MgSO4) and evaporated to give a solid which was recrystallized from ethyl acetate/hexane to give the desired product (0.80 g, 95%): mp 128°-130° C.